Cas no 919092-16-3 (9-ethoxy-2-phenyl-3H,4H,5H-chromeno2,3-dpyrimidine-4-thione)

• Product Name: 9-ethoxy-2-phenyl-3H,4H,5H-chromeno2,3-dpyrimidine-4-thione
• CAS No: 919092-16-3
• MF: C₁₉H₁₆N₂O₂S
• MW: 336.407543182373
• CID: 766621
• Update Time: 2025-11-01

9-ethoxy-2-phenyl-3H,4H,5H-chromeno2,3-dpyrimidine-4-thione Chemical and Physical Properties

Names and Identifiers

• 4H-[1]Benzopyrano[2,3-d]pyrimidine-4-thione,9-ethoxy-3,5-dihydro-2-phenyl-
• 4H-[1]Benzopyrano[2,3-d]pyrimidine-4-thione, 9-ethoxy-3,5-dihydro-2-phenyl-
• 9-ethoxy-2-phenyl-3H,4H,5H-chromeno2,3-dpyrimidine-4-thione

• Inchi： 1S/C19H16N2O2S/c1-2-22-15-10-6-9-13-11-14-18(23-16(13)15)20-17(21-19(14)24)12-7-4-3-5-8-12/h3-10H,2,11H2,1H3,(H,20,21,24)
• InChI Key： KTYPMUFGFLPVRJ-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2)NC(=S)C2CC3=CC=CC(OCC)=C3OC=2N=1

Additional information on 9-ethoxy-2-phenyl-3H,4H,5H-chromeno2,3-dpyrimidine-4-thione

Introduction to 9-ethoxy-2-phenyl-3H,4H,5H-chromeno[2,3-d]pyrimidine-4-thione (CAS No. 919092-16-3)

9-ethoxy-2-phenyl-3H,4H,5H-chromeno[2,3-d]pyrimidine-4-thione, identified by its CAS number 919092-16-3, is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the chromeno[2,3-d]pyrimidine class, a scaffold known for its versatile biological activities and potential therapeutic applications. The presence of both ethoxy and phenyl substituents in its molecular structure contributes to its unique chemical properties and reactivity, making it a promising candidate for further exploration in drug discovery.

The chromeno[2,3-d]pyrimidine core is a fused system consisting of a chromene ring connected to a pyrimidine ring. This particular arrangement has been extensively studied for its ability to interact with various biological targets, including enzymes and receptors involved in critical cellular processes. The thione functional group at the 4-position of the pyrimidine ring further enhances the compound's potential bioactivity by introducing a reactive site that can participate in sulfur-containing chemistry, which is often exploited in medicinal chemistry for designing bioactive molecules.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential anticancer, anti-inflammatory, and antimicrobial properties. The 9-ethoxy-2-phenyl-3H,4H,5H-chromeno[2,3-d]pyrimidine-4-thione structure aligns well with this trend due to its ability to modulate multiple biological pathways. For instance, studies have suggested that chromeno[2,3-d]pyrimidines can inhibit kinases and other enzymes implicated in cancer progression. The ethoxy and phenyl substituents may play crucial roles in determining the compound's binding affinity and selectivity towards these targets.

One of the most compelling aspects of this compound is its potential to serve as a lead molecule for the development of new therapeutic agents. Researchers have been particularly interested in its interaction with proteins such as cyclin-dependent kinases (CDKs), which are known to be overexpressed in various cancers. The thione moiety could facilitate covalent bonding with cysteine residues in these proteins, leading to potent inhibition of their activity. This mechanism has been explored in several other thiol-reactive compounds and holds promise for the 9-ethoxy-2-phenyl-3H,4H,5H-chromeno[2,3-d]pyrimidine-4-thione as well.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the ethoxy group at the 9-position and the phenyl group at the 2-position necessitates precise control over reaction conditions to avoid unwanted side products. Advances in synthetic methodologies have enabled chemists to construct such complex scaffolds more efficiently, which has accelerated the discovery process for novel bioactive molecules.

From a medicinal chemistry perspective, the structural features of 9-ethoxy-2-phenyl-3H,4H,5H-chromeno[2,3-d]pyrimidine-4-thione make it an attractive candidate for further development. Its ability to engage with multiple biological targets suggests that it could have broad therapeutic applications. Additionally, the presence of both electron-withdrawing and electron-donating groups allows for fine-tuning of its pharmacokinetic properties through structural modifications.

In recent preclinical studies, derivatives of chromeno[2,3-d]pyrimidines have shown promising results in inhibiting tumor growth and reducing inflammation. While more research is needed to fully elucidate the mechanism of action of 9-ethoxy-2-phenyl-3H,4H,5H-chromeno[2,3-d]pyrimidine-4-thione, these findings provide a strong rationale for its continued investigation. Future studies may focus on evaluating its efficacy in animal models and identifying potential side effects or toxicities associated with long-term use.

The development of new drugs is often a lengthy and complex process that requires extensive testing before reaching clinical use. However, compounds like 9-ethoxy-2-phenyl-3H,4H,5H-chromeno[2,3-d]pyrimidine-4-thione offer hope by providing novel chemical entities that can be refined through rational drug design principles. By leveraging computational methods such as molecular docking and virtual screening, researchers can accelerate the identification of promising candidates for further experimental validation.

In conclusion,9-ethoxy-2-phenyl-3H,4H,5H-chromeno[2,3-d]pyrimidine-4-thione (CAS No. 919092-16) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. Its synthesis presents challenges that require innovative approaches but offers opportunities for discovering new therapeutic agents. As research continues to uncover more about its properties, this compound may play an important role in addressing unmet medical needs across various diseases.